Cas no 4809-94-3 (Benzene, (2-methylcyclopentyl)-)

• Product Name: Benzene, (2-methylcyclopentyl)-
• CAS No: 4809-94-3
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD29038946
• CID: 1518421
• PubChem ID: 12600454
• Update Time: 2025-11-01

Benzene, (2-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-methylcyclopentyl)-
• 1-Phenyl-2-methylcyclopentylbenzen
• 4809-94-3
• AMY14946
• (2-Methylcyclopentyl)benzene
• o-Phenylmethylcyclopentan
• 20079-03-2
• cis-2-Methylcyclopentylbenzene
• MFCD29038946

• MDL： MFCD29038946
• Inchi： 1S/C12H16/c1-10-6-5-9-12(10)11-7-3-2-4-8-11/h2-4,7-8,10,12H,5-6,9H2,1H3
• InChI Key： HUBOCMUMJWHHEY-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)CCCC1C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzene, (2-methylcyclopentyl)-

Introduction to Benzene, (2-methylcyclopentyl)- and Its Significance in Modern Chemical Research

Benzene, (2-methylcyclopentyl)-, a compound with the CAS number 4809-94-3, represents a fascinating molecule in the realm of organic chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a benzene ring fused with a 2-methylcyclopentyl substituent imparts distinct chemical properties that make it a valuable candidate for further exploration and utilization.

The CAS number 4809-94-3 serves as a unique identifier for this compound, ensuring precise classification and communication within the scientific community. This standardized numbering system is crucial for researchers to accurately reference and retrieve information about Benzene, (2-methylcyclopentyl)-, facilitating seamless collaboration and knowledge sharing. The compound's molecular structure, consisting of a cyclopentyl group attached to a benzene ring with a methyl substituent at the 2-position, contributes to its versatility in chemical reactions and functionalization.

In recent years, Benzene, (2-methylcyclopentyl)- has been the subject of numerous studies aimed at uncovering its reactivity and potential applications. The benzene ring, known for its aromatic stability and electron delocalization, plays a pivotal role in determining the compound's chemical behavior. The 2-methylcyclopentyl moiety introduces steric hindrance and electronic effects that can modulate the reactivity of the benzene ring, making it an attractive scaffold for designing novel molecules.

One of the most intriguing aspects of Benzene, (2-methylcyclopentyl)- is its potential use in pharmaceutical research. The structural motif of this compound finds analogues in several bioactive molecules, suggesting that it could serve as a lead compound for drug discovery. Recent studies have demonstrated that derivatives of benzene rings with cycloalkyl substituents exhibit promising pharmacological properties. For instance, modifications at the 2-position can influence binding affinity to biological targets, making it a strategic position for functionalization.

The 2-methylcyclopentyl group in Benzene, (2-methylcyclopentyl)- contributes to the compound's solubility and bioavailability, which are critical factors in drug development. Researchers have explored various synthetic routes to introduce this moiety into more complex molecular architectures, aiming to enhance pharmacological activity. The ability to modify the benzene ring while maintaining the integrity of the 2-methylcyclopentyl substituent allows for fine-tuning of chemical properties without compromising structural stability.

Another area where Benzene, (2-methylcyclopentyl)- shows promise is in material science. The unique electronic properties of the benzene ring make it suitable for applications in organic electronics and catalysis. The presence of the 2-methylcyclopentyl group can influence electron delocalization and charge transport properties, making this compound a candidate for developing new materials with enhanced performance characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Benzene, (2-methylcyclopentyl)- with greater accuracy. Molecular modeling studies have revealed insights into its interaction with various substrates and catalysts, providing a foundation for designing more efficient synthetic pathways. These computational tools have also been used to explore the compound's potential as a ligand in catalytic systems, where it could facilitate important chemical transformations.

The synthesis of Benzene, (2-methylcyclopentyl)- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclopentyl group and functionalization at the 2-position of the benzene ring. These synthetic strategies often employ transition metal catalysts to achieve high selectivity and yield. The development of novel catalytic systems has further refined these processes, making them more efficient and environmentally friendly.

In conclusion, Benzene, (2-methylcyclopentyl)- is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features make it an attractive scaffold for drug discovery and material development. Ongoing research continues to uncover new applications for this compound, driven by advancements in synthetic chemistry and computational modeling. As our understanding of its properties grows, so does its importance in addressing challenges across multiple scientific disciplines.